4-Aminophenol-13C6
Cat. No. B587362
Key on ui cas rn:
1246820-76-7
M. Wt: 115.082
InChI Key: PLIKAWJENQZMHA-IDEBNGHGSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05731127
Procedure details
Phenyl isocyanate and 4-aminophenol were added to dioxane solvent, and stirred for 2 hours to obtain 4-(N'-phenylureido)phenol (hereinafter, referred to simply as "Compound 8").
Identifiers
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REACTION_CXSMILES
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[C:1]1([N:7]=[C:8]=[O:9])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[NH2:10][C:11]1[CH:16]=[CH:15][C:14]([OH:17])=[CH:13][CH:12]=1>O1CCOCC1>[C:1]1([NH:7][C:8](=[O:9])[NH:10][C:11]2[CH:16]=[CH:15][C:14]([OH:17])=[CH:13][CH:12]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)N=C=O
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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NC1=CC=C(C=C1)O
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
O1CCOCC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred for 2 hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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Smiles
|
C1(=CC=CC=C1)NC(NC1=CC=C(C=C1)O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
